2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C19H16N4O3S2/c1-23-15-10-6-5-9-14(15)18-16(28(23,25)26)11-20-19(22-18)27-12-17(24)21-13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: VUAVUEFABGQGCE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C19H16N4O3S2
• Molecular Weight: 412.5 g/mol

Description

This compound belongs to the class of organic compounds known as benzothiazines. It is a derivative of pyrimido[5,4-c][2,1]benzothiazin. The molecular formula is C20H17ClN4O3S2 and the average mass is 460.957 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazine ring fused with a pyrimidine ring, which is further substituted with a thio-N-phenylacetamide group.

Scientific Research Applications

Antimicrobial Activity

. .

Anticancer Activity

. Therefore, this compound could potentially be explored for its anticancer properties.

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antidepressant Activity

. This suggests that this compound could potentially be used in the treatment of depression.

Anticonvulsant Activity

. This suggests that this compound could potentially be used in the treatment of seizures.

Antihypertensive Activity

. This suggests that this compound could potentially be used in the treatment of high blood pressure.

Mechanism of Action

Target of action

The compound contains a pyrimido[5,4-c][2,1]benzothiazin-2-yl moiety, which is a type of nitrogen-containing heterocyclic compound . Nitrogen-containing heterocyclic compounds are the basis of many natural and synthetic biologically active substances . They often interact with various biological targets, including enzymes, receptors, and ion channels.

Biochemical pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Many nitrogen-containing heterocyclic compounds are involved in a wide range of biological processes, including signal transduction, dna replication, and protein synthesis .